4-Allylaminocarbonylphenylboronic acid
Overview
Description
4-Allylaminocarbonylphenylboronic acid is a compound that belongs to the arylboronic acid family. Arylboronic acids are known for their low toxicity, good thermal stability, compatibility with various functional groups, and insensitivity to water and air. These properties make them valuable intermediates in organic synthesis. Although the provided papers do not directly discuss this compound, they do provide insights into the synthesis and applications of similar arylboronic acids, which can be extrapolated to understand the potential of this compound in various chemical contexts.
Synthesis Analysis
The synthesis of arylboronic acids typically involves multiple steps, including reduction, acylation, and hydrolysis reactions. For instance, the synthesis of 4-(2-(diethylamino)ethyl)phenylboronic acid was achieved using 4-bromophenylacetic acid as the lead compound, followed by a three-step reaction process . The structure of the synthesized compound was confirmed by 1H NMR. This suggests that a similar approach could be used for synthesizing this compound, with appropriate modifications to the starting materials and reaction conditions to introduce the allylaminocarbonyl functional group.
Molecular Structure Analysis
Arylboronic acids often participate in the formation of supramolecular assemblies due to their ability to form hydrogen bonds. For example, phenylboronic and 4-methoxyphenylboronic acids have been reported to form assemblies with 4,4'-bipyridine and 1,2-bis(4-pyridyl)ethene through O–H⋯N hydrogen bonds between hetero N-atoms and the –B(OH)2 group . This indicates that this compound could also engage in similar hydrogen bonding interactions, potentially leading to the formation of novel supramolecular structures.
Chemical Reactions Analysis
Arylboronic acids are versatile reagents in chemical reactions. For example, 4-iodophenylboronic acid has been shown to significantly enhance the chemiluminescent horseradish peroxidase-catalyzed oxidation of luminol, suggesting its role as a catalyst or enhancer in biochemical assays . This property could be shared by this compound, making it a candidate for use in chemiluminescence-based detection methods or other enzymatic reactions where boronic acids can play a role.
Physical and Chemical Properties Analysis
While the specific physical and chemical properties of this compound are not detailed in the provided papers, the general characteristics of arylboronic acids can be inferred. These compounds are typically stable under ambient conditions and exhibit compatibility with a variety of functional groups. Their solubility in water and resistance to oxidation make them suitable for use in aqueous environments and under conditions where other reactive intermediates might degrade .
Scientific Research Applications
Carbohydrate Recognition and Sensing
4-Allylaminocarbonylphenylboronic acid and similar phenylboronic acid derivatives are instrumental in carbohydrate recognition. They demonstrate an exceptional ability to complex with glycopyranosides, especially under physiologically relevant conditions. This characteristic is critical because many cell-surface glycoconjugates present free 4,6-diols, which these boronic acids can bind to. Such properties enable these compounds to be used in designing oligomeric receptors and sensors to exploit multivalency effects, expanding their potential in selectively recognizing cell-surface glycoconjugates (Dowlut & Hall, 2006).
Analytical Chemistry and Mass Spectrometry
In analytical chemistry, phenylboronic acid-functionalized materials, like graphene oxide modified with 4-vinylphenylboronic acid, have been employed for the selective enrichment and analysis of small-molecule compounds with vicinal diols. This approach is particularly significant in life science research, as it provides an alternative solution for small-molecule analysis and demonstrates the versatility of graphene-based matrices (Zhang, Zheng, & Ni, 2015).
Biomedical Imaging and Therapy
Phenylboronic acid derivatives have also found application in biomedical imaging and therapy. Phenylboronic acid-functionalized pyrene derivatives, for instance, are used for in situ two-photon imaging of cell surface sialic acids, with significant implications in cancer diagnostics and therapeutics. Additionally, these compounds demonstrate potential in photodynamic therapy, offering new prospects for image-guided therapy (Li & Liu, 2021).
Nanotechnology and Drug Delivery
In nanotechnology and drug delivery, phenylboronic-acid-modified nanoparticles are gaining attention due to their potential antiviral properties and reduced cellular toxicity. This innovative approach paves the way for new therapeutic strategies, particularly in blocking viral entry of viruses like Hepatitis C (Khanal et al., 2013). Moreover, glucose-responsive materials incorporating phenylboronic acid are being explored for insulin delivery, highlighting the compound's versatility in creating responsive drug delivery systems (Ma & Shi, 2014).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It has acute oral toxicity and can cause skin corrosion/irritation and serious eye damage/eye irritation . It also has specific target organ toxicity (single exposure) with the target organs being the respiratory system .
Mechanism of Action
Target of Action
Boronic acids are known to interact with various enzymes and receptors, often forming reversible covalent bonds with a target molecule .
Mode of Action
Boronic acids, in general, are known to interact with their targets through the formation of reversible covalent bonds . This allows them to modulate the activity of their target molecules, potentially leading to changes in cellular processes .
Biochemical Pathways
Given the potential for boronic acids to interact with various enzymes and receptors, it is likely that this compound could influence multiple biochemical pathways .
Result of Action
The effects would depend on the specific targets and pathways that the compound interacts with .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Allylaminocarbonylphenylboronic acid . These factors could include pH, temperature, and the presence of other molecules that can interact with the compound .
properties
IUPAC Name |
[4-(prop-2-enylcarbamoyl)phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BNO3/c1-2-7-12-10(13)8-3-5-9(6-4-8)11(14)15/h2-6,14-15H,1,7H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZVRLQMDCATRNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C(=O)NCC=C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20397580 | |
Record name | 4-Allylaminocarbonylphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20397580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
850568-20-6 | |
Record name | 4-Allylaminocarbonylphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20397580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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